2-fluoro-N-(2-(6-(isopropylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide

• IUPAC Name: 2-fluoro-N-[2-(6-propan-2-ylsulfanyl-4-pyrrolidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C21H25FN6OS/c1-14(2)30-21-25-18(27-10-5-6-11-27)16-13-24-28(19(16)26-21)12-9-23-20(29)15-7-3-4-8-17(15)22/h3-4,7-8,13-14H,5-6,9-12H2,1-2H3,(H,23,29)
• InChI Key: BWCMHMPOGQFENT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NC2=C(C=NN2CCNC(=O)C3=CC=CC=C3F)C(=N1)N4CCCC4
• Molecular Formula: C21H25FN6OS
• Molecular Weight: 428.5 g/mol

Description

2-fluoro-N-(2-(6-(isopropylthio)-4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C21H25FN6OS and its molecular weight is 428.53. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-inflammatory Applications

• A study explored the synthesis and biological evaluation of novel pyrazolopyrimidine derivatives as anticancer and anti-5-lipoxygenase agents. These compounds, including ones structurally similar to the queried chemical, demonstrated cytotoxic activities against certain cancer cell lines (HCT-116 and MCF-7) and inhibited 5-lipoxygenase, indicating potential in cancer and inflammation treatment (Rahmouni et al., 2016).

Imaging and Diagnostic Applications

• Research into 18F-labeled pyrazolo[1,5-a]pyrimidine derivatives, similar in structure to the chemical , was conducted for potential use in tumor imaging with positron emission tomography (PET). These compounds showed varying degrees of uptake in tumor cells, suggesting their utility in diagnostic imaging (Jingli Xu et al., 2012).

Neuropharmacological Applications

• A novel class of pyrazolylethylbenzamide orexin receptor 1-selective antagonists was developed, showing promising applications in neuropharmacology. These compounds, related in structure to the queried chemical, exhibited high antagonistic activity against orexin receptor 1, indicating potential in treating sleep disorders or neurological conditions (Futamura et al., 2017).

Antimicrobial Applications

• Synthesis and evaluation of new heterocycles incorporating the pyrazolopyridine moiety, akin to the compound , were carried out to assess antimicrobial activity. These compounds showed potential as antimicrobial agents, indicating their relevance in addressing infectious diseases (Abu-Melha, 2013).

Insecticidal Applications

• Research into the synthesis of novel heterocycles with a thiadiazole moiety, structurally similar to the queried chemical, was conducted for their potential insecticidal properties against the cotton leafworm. These findings are significant for agricultural pest management (Fadda et al., 2017).